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For Researchers, Scientists, and Drug Development Professionals

Introduction
Solvaperm Green G, also widely known by its Colour Index name Solvent Green 28, is a

synthetic, polymer-soluble anthraquinone dye characterized by its vibrant yellowish-green hue.

[1] Its robust chemical structure lends it excellent stability against heat and light, making it a

subject of interest for various applications where stable fluorescence is paramount. This

technical guide provides an in-depth analysis of the available spectroscopic data for

Solvaperm Green G, outlines experimental protocols for its characterization, and presents

logical workflows for its analysis.

Core Properties and Chemical Identity
Solvaperm Green G is chemically identified as 1,4-bis[[4-(1,1-dimethylethyl)phenyl]amino]-5,8-

dihydroxyanthraquinone. A summary of its key identifiers and properties is presented in Table 1.
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Property Value Reference

Synonyms Solvent Green 28, C.I. 625580 [2]

Chemical Name

1,4-bis[[4-(1,1-

dimethylethyl)phenyl]amino]-5,

8-dihydroxyanthraquinone

CAS Number 71839-01-5 [2]

Molecular Formula C₃₄H₃₄N₂O₄ [2]

Molecular Weight 534.64 g/mol [2]

Appearance Bright green powder [1][3]

Chemical Class Anthraquinone [2]

Spectroscopic Characteristics
Absorption Spectrum
The absorption spectrum of a chromophore is fundamental to understanding its electronic

transitions. For Solvaperm Green G (Solvent Green 28), the available data indicates a strong

absorption in the red region of the visible spectrum when dissolved in ethanol.

Solvent Absorption Range Reference

Ethanol 630 nm - 710 nm [4]

Note: Specific peak maximum (λmax) and molar extinction coefficient (ε) values for Solvaperm
Green G are not readily available in the surveyed literature.

Emission Spectrum
Detailed experimental data on the fluorescence emission spectrum of Solvaperm Green G is

not publicly available. Generally, anthraquinone derivatives are known to exhibit fluorescence,

the characteristics of which are highly dependent on their chemical substitution and the solvent

environment.
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Note: Quantitative data such as the emission maximum (λem), quantum yield (Φ), and

fluorescence lifetime (τ) for Solvaperm Green G are not found in the reviewed literature.

Experimental Protocols
The following section outlines a general methodology for the determination of the absorption

and emission spectra of a polymer-soluble dye like Solvaperm Green G.

Preparation of Stock and Working Solutions
Stock Solution: Prepare a stock solution of Solvaperm Green G at a concentration of 1 mM

in a high-purity solvent such as ethanol or DMSO. Due to the dye's hydrophobic nature,

ensure complete dissolution, using sonication if necessary.

Working Solutions: Prepare a series of dilutions from the stock solution in the desired solvent

to be used for spectroscopic measurements. Concentrations typically range from 1 µM to 10

µM for fluorescence spectroscopy to avoid inner filter effects.

Measurement of Absorption Spectrum
Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

Procedure:

Record a baseline spectrum of the solvent using a quartz cuvette.

Measure the absorbance of each working solution across a wavelength range of at least

400 nm to 800 nm.

Identify the wavelength of maximum absorbance (λmax).

Measurement of Emission Spectrum
Instrumentation: Utilize a calibrated spectrofluorometer.

Procedure:

Excite the sample at its absorption maximum (λmax) or at a wavelength within its main

absorption band.
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Record the emission spectrum over a wavelength range starting from the excitation

wavelength to the near-infrared region (e.g., λex + 20 nm to 900 nm).

Measure the emission spectrum of a reference standard with a known quantum yield (e.g.,

Rhodamine 6G in ethanol) under identical experimental conditions for quantum yield

determination.

Logical Workflow for Spectroscopic
Characterization
The following diagram illustrates a logical workflow for the comprehensive spectroscopic

characterization of a fluorescent dye such as Solvaperm Green G.

Sample Preparation

Absorption Spectroscopy

Emission Spectroscopy

Data Analysis & Reporting

Solvaperm Green G Powder Select Solvent
(e.g., Ethanol, DMSO)

Prepare Stock Solution
(e.g., 1 mM)

Prepare Working Dilutions
(1-10 µM)

Measure Absorbance Spectrum

Measure Emission Spectrum

Determine λmax Calculate Molar Extinction
Coefficient (ε)

 informs excitation wavelength

Tabulate Spectroscopic Data

Determine λem

Calculate Quantum Yield (Φ)

Measure Fluorescence Lifetime (τ)

Generate Technical Report

Click to download full resolution via product page

A logical workflow for the complete spectroscopic characterization of a fluorescent dye.

Potential Applications and Future Directions
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Given its properties as a stable, polymer-soluble dye, Solvaperm Green G holds potential for

applications in materials science, such as in the formulation of colored polymers and coatings.

In the context of life sciences, its fluorescent nature, should it be significant, could be exploited.

However, the lack of detailed photophysical data, particularly in aqueous environments,

currently limits its direct application in biological imaging or as a molecular probe.

Future research should focus on a comprehensive characterization of the photophysical

properties of Solvaperm Green G in a variety of solvents, including the determination of its

emission spectrum, quantum yield, and fluorescence lifetime. Such data would be invaluable

for assessing its suitability for advanced applications in drug development and biomedical

research, for instance, as a component of fluorescent nanoparticles for drug delivery or as a

label in bioassays.

Conclusion
Solvaperm Green G (Solvent Green 28) is a chemically stable anthraquinone dye with known

absorption in the 630-710 nm range in ethanol. While its potential as a fluorescent marker is

suggested by its chemical class, a significant gap in the publicly available data exists regarding

its emission properties. The experimental protocols and workflows provided herein offer a clear

path for researchers to fully characterize this and similar dyes, which is a critical step towards

unlocking their potential in various scientific and industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Solvaperm Green G: A Technical Overview of its
Spectroscopic Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1615277#solvaperm-green-g-absorption-and-
emission-spectra]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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